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Compound of Interest

Compound Name: Trimethyl orthobenzoate

Cat. No.: B1683259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of trimethyl
orthobenzoate (CAS No. 707-07-3), a versatile reagent and intermediate in organic synthesis.
The information presented herein is intended to support laboratory research, chemical process
development, and safety management.

Summary of Physical Properties

The physical characteristics of trimethyl orthobenzoate are crucial for its proper handling,
storage, and application in synthetic chemistry. A compilation of its principal physical properties
is presented in the table below for easy reference.
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Property Value Conditions
Molecular Formula C10H1403
Molecular Weight 182.22 g/mol [L1213141e1e171
Appearance Clear, colorless liquid [31[81[9][10]
Boiling Point 87-88 °C 247][:]5?'_'9[1][6][9][11][12][13]
115°C at 25 mmHg[10]
923.9 °C at 760 mmHg (atmospheric
pressure)[2]
Density 1.061 g/mL at 25 °C[1][6][9][12][13][14][15]
1.07 g/mL [3][10]
Refractive Index 1.489 at 20 °C (n20/){L]PEILZ]

[13][15]

Closed cup[1][10][11][13][14]

Flash Point 82 °C (179.6 °F)
[15][16]
Solubility Soluble in organic solvents. [1197[11][13]
Slightly soluble in chloroform 5]
and methanol.
Melting Point Not applicable [3][17]
Sensitivity Moisture and air sensitive. [BlLo][1a][14][as]ae]17]
Stability Hygroscopic. 9]

Experimental Protocols for Property Determination

The following sections detail standardized laboratory procedures for the determination of the

key physical properties of liquid organic compounds such as trimethyl orthobenzoate.

Determination of Boiling Point (Capillary Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small quantities of liquid, the capillary method is a common and efficient
technique.

Apparatus:

Thiele tube or oil bath

e Thermometer (calibrated)

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

» Heat source (Bunsen burner or heating mantle)

e Stand and clamp

Procedure:

» A small amount of trimethyl orthobenzoate is placed into the fusion tube.

e Acapillary tube, sealed at one end, is inverted and placed into the fusion tube with the open
end submerged in the liquid.

e The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.

e The assembly is clamped and immersed in a Thiele tube or an oil bath.
e The bath is heated slowly and uniformly.
o As the temperature rises, air trapped in the capillary tube will slowly be expelled.

e The temperature at which a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube is noted; this indicates that the liquid has reached its boiling point.

e The heat source is removed, and the bath is allowed to cool slowly.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1683259?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density (Pychometer Method)

Density is the mass of a substance per unit volume. A pycnometer (specific gravity bottle)
provides a precise method for determining the density of a liquid.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:

A clean, dry pycnometer is weighed accurately on an analytical balance (ma).

o The pycnometer is filled with distilled water and placed in a constant temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium. The volume is adjusted precisely to the
calibration mark, and the pycnometer is reweighed (mz).

e The pycnometer is emptied, dried thoroughly, and then filled with trimethyl orthobenzoate.

o The filled pycnometer is brought to the same constant temperature in the water bath, the
volume is adjusted, and it is weighed again (ms).

o The density of trimethyl orthobenzoate (p) is calculated using the following formula: p =
[(m3 - m1) / (m2 - m1)] * p_water where p_water is the known density of water at the
experimental temperature.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is useful for identifying and assessing the purity of

liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer
Dropper or pipette

Soft tissue paper

Standard calibration liquid (e.g., distilled water)

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index at the
measurement temperature (e.g., 20 °C).

The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol or
acetone) and allowed to dry completely.

A few drops of trimethyl orthobenzoate are placed on the lower prism using a clean
dropper.

The prisms are closed and locked. The instrument is allowed to equilibrate to the set
temperature.

The light source is switched on, and the handwheel is adjusted to bring the boundary line
between the light and dark fields into the center of the crosshairs in the eyepiece.

If a colored fringe is observed at the boundary, the compensator is adjusted to sharpen the
line.

The refractive index is read directly from the instrument's scale.
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Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The closed-cup method is preferred for its higher precision as it contains the
vapors.

Apparatus:

Pensky-Martens or similar closed-cup flash point tester

Heat source with controlled heating rate

Ignition source (e.g., gas flame or electric igniter)

Thermometer

Procedure:

The sample cup of the flash point tester is filled with trimethyl orthobenzoate to the
specified level.

e The lid, which contains the thermometer and ignition source mechanism, is securely placed
on the cup.

o The sample is heated at a slow, constant rate as specified by the standard method (e.g.,
ASTM D93).

o Atregular temperature intervals, the ignition source is applied to the vapor space above the
liquid by operating the shutter mechanism.

e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a brief flash.

Logical Relationships and Handling Implications

The physical properties of trimethyl orthobenzoate are interconnected and dictate its
appropriate handling and storage procedures to ensure safety and maintain chemical integrity.
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Caption: Interrelationship of Physical Properties and Handling of Trimethyl Orthobenzoate.

This diagram illustrates that the combustibility (indicated by the flash point) and sensitivity to

moisture and air are critical properties that directly inform the necessary safety precautions for
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handling and storage.[2][8][15] Proper storage in a cool, dry place under an inert atmosphere in

tightly sealed containers is essential to prevent degradation.[2][8] When handling, it is crucial to

work in a well-ventilated area, avoid sources of ignition, and use personal protective

equipment.[8][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Trimethyl Orthobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683259#what-are-the-physical-properties-of-
trimethyl-orthobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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